4-[4-(Methylsulfonyl)piperazin-1-yl]-4-oxobutanoic acid

• IUPAC Name: 4-(4-methylsulfonylpiperazin-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C9H16N2O5S/c1-17(15,16)11-6-4-10(5-7-11)8(12)2-3-9(13)14/h2-7H2,1H3,(H,13,14)
• InChI Key: LBAFRNDKPKEPRE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)CCC(=O)O
• Molecular Formula: C9H16N2O5S
• Molecular Weight: 264.30 g/mol

Description

4-[4-(Methylsulfonyl)piperazin-1-yl]-4-oxobutanoic acid, also known as 4-MSPBA, is a novel compound with a wide range of applications in the scientific and medical fields. It is a carboxylic acid with an amide group, and has been used in various research experiments to study its biochemical and physiological effects. This compound has also been used in the synthesis of various other compounds, such as peptides and peptidomimetics.

Scientific Research Applications

Metabolic Pathways and Enzyme Involvement

Research has identified the cytochrome P450 enzymes involved in the metabolic pathways of related compounds, such as Lu AA21004, highlighting the oxidation processes to various metabolites. This study offers insights into the enzymatic interactions and metabolic fate of structurally related sulfonamide compounds (Hvenegaard et al., 2012).

Chirality and Cyclisation Reactions

Investigations into the cyclisation reactions of methyl (4R)-3-(2-diazo-3-oxobutanoyl)-1,1-dioxo-1λ6,3-thiazolidine-4-carboxylates have revealed the role of 'hidden' axial chirality as a stereodirecting element. This research contributes to understanding the stereochemical outcomes of reactions involving compounds with similar structural motifs (Betts et al., 1999).

Antipsychotic Agent Development

A series of (piperazin-1-yl-phenyl)-arylsulfonamides, including naphthalene-2-sulfonic acid isopropyl-[3-(4-methyl-piperazin-1-yl)-phenyl]-amide, have been synthesized, demonstrating high affinities for 5-HT(2C) and 5-HT(6) receptors. These findings are crucial for the development of atypical antipsychotic agents (Park et al., 2010).

Sulfomethylation of Macrocycles

Studies on the sulfomethylation of di-, tri-, and polyazamacrocycles offer a novel route to mixed-side-chain macrocyclic chelates. This research opens new pathways for the design and synthesis of complex chelating agents, which could have various applications in bioconjugation and radiopharmaceuticals (van Westrenen & Sherry, 1992).

Antibacterial Agents

The synthesis and evaluation of pyrido(2,3-d)pyrimidine derivatives as antibacterial agents have been explored. This research provides valuable insights into the structural requirements for antibacterial activity, potentially guiding the development of new therapeutic agents (Matsumoto & Minami, 1975).